Cas no 1214335-05-3 (Methyl 2-bromo-6-chloronicotinate)

• Product Name: Methyl 2-bromo-6-chloronicotinate
• CAS No: 1214335-05-3
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD14698102
• CID: 1038514
• PubChem ID: 46311194
• Update Time: 2025-06-13

Methyl 2-bromo-6-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-chloronicotinate
• Methyl 2-bromo-6-chloronicotite
• methyl 2-bromo-6-chloropyridine-3-carboxylate
• PS-19025
• DB-416955
• METHYL 2-BROMO-6-CHLORONICOTINATE (CONTAINS AROUND 16% METHYL 2,6-DICHLORONICOTINATE)
• MFCD14698102
• SCHEMBL23970964
• DTXSID20673230
• SY103181
• A891762
• 1214335-05-3
• methyl 2-bromo-6-chloro-pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-bromo-6-chloro-, methyl ester
• Y11556
• Methyl 2-bromo-6-chloro-3-pyridinecarboxylate
• CS-0310907
• Methyl2-bromo-6-chloronicotinate

• MDL： MFCD14698102
• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-2-3-5(9)10-6(4)8/h2-3H,1H3
• InChI Key： YHJFPSHEVMCNKC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 248.91900
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.28410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-bromo-6-chloronicotinate

Recent Advances in the Application of Methyl 2-bromo-6-chloronicotinate (CAS: 1214335-05-3) in Chemical and Pharmaceutical Research

Methyl 2-bromo-6-chloronicotinate (CAS: 1214335-05-3) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

One of the most notable applications of Methyl 2-bromo-6-chloronicotinate is its role as a precursor in the synthesis of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have utilized this compound to develop potent and selective kinase inhibitors, which have shown promising results in preclinical studies. The bromo and chloro substituents on the pyridine ring provide reactive sites for further functionalization, enabling the creation of diverse molecular architectures.

In addition to its use in kinase inhibitor development, Methyl 2-bromo-6-chloronicotinate has been employed in the synthesis of antimicrobial agents. Recent studies have demonstrated its efficacy in the construction of novel heterocyclic compounds with broad-spectrum antibacterial and antifungal activities. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for innovative chemical scaffolds to combat resistant pathogens.

The compound's versatility extends to agrochemical applications, where it serves as a building block for the synthesis of pesticides and herbicides. Its structural features allow for the introduction of various functional groups, enhancing the bioactivity and selectivity of the resulting agrochemicals. Recent research has explored its potential in developing environmentally friendly pest control agents with reduced toxicity to non-target organisms.

From a synthetic chemistry perspective, Methyl 2-bromo-6-chloronicotinate offers several advantages, including high reactivity and compatibility with a wide range of reaction conditions. Recent methodological advancements have focused on optimizing its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of complex pharmaceutical molecules. These developments have significantly expanded the compound's utility in drug discovery programs.

Despite its widespread use, challenges remain in the large-scale production and purification of Methyl 2-bromo-6-chloronicotinate. Recent efforts have been directed toward improving synthetic routes to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, including catalytic methods and solvent optimization, are being explored to address these challenges and align with sustainable manufacturing practices.

In conclusion, Methyl 2-bromo-6-chloronicotinate (CAS: 1214335-05-3) continues to be a valuable tool in chemical and pharmaceutical research. Its multifaceted applications in drug discovery, antimicrobial development, and agrochemical synthesis highlight its importance in addressing global health and agricultural challenges. Future research is expected to further elucidate its potential and optimize its use in various industrial applications.